Cas no 85292-45-1 (4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid)

4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid structure
85292-45-1 structure
Product Name:4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid
CAS No:85292-45-1
MF:C15H10N2O3
MW:266.25150346756
MDL:MFCD00491629
CID:707875
Update Time:2026-04-29

4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(5-phenyl-1,3,4-oxadiazol-2-yl)-
    • 4-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)BENZOIC ACID
    • 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid
    • MDL: MFCD00491629
    • Inchi: InChI=1S/C15H10N2O3/c18-15(19)12-8-6-11(7-9-12)14-17-16-13(20-14)10-4-2-1-3-5-10/h1-9H,(H,18,19)
    • InChI Key: KJSLGQIRTJNTKD-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NN=C(C3=CC=C(C=C3)C(=O)O)O2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic Acid
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TRC
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4-(5-Phenyl-1,3,4-oxadiazol-2-yl)benzoic acid
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Enamine
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Enamine
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Enamine
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